5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H13ClN2O3/c1-20-12-6-3-10(4-7-12)15-18-16(22-19-15)13-9-11(17)5-8-14(13)21-2/h3-9H,1-2H3
• InChI Key: UGVAQGGKCNXPKK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C16H13ClN2O3
• Molecular Weight: 316.74 g/mol

Description

5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole, also known as CMPO, is a heterocyclic compound that has gained significant attention in scientific research. CMPO contains an oxadiazole ring and two aromatic rings, making it an important building block for the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole is not fully understood, but it is believed to involve the formation of a complex with metal ions. 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has a high affinity for metal ions such as uranium, plutonium, and lanthanides, making it a useful chelating agent for the separation and recovery of these metals from nuclear waste. In medicinal chemistry, 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been shown to inhibit the activity of enzymes involved in the biosynthesis of prostaglandins, which are involved in inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole depend on the specific application. In medicinal chemistry, 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been shown to exhibit anti-cancer activity by inducing apoptosis in cancer cells. It has also been shown to inhibit the activity of cyclooxygenase enzymes, which are involved in the biosynthesis of prostaglandins. In materials science, 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been used as a building block for the synthesis of organic semiconductors and liquid crystals. In environmental science, 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been used as a chelating agent for the separation and recovery of actinides and lanthanides from nuclear waste.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole in lab experiments is its high yield and cost-effectiveness. 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole is also relatively easy to synthesize, making it a popular compound for research. However, one limitation of using 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole is its potential toxicity. 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been shown to be toxic to cells at high concentrations, which may limit its use in certain applications.

Future Directions

There are numerous future directions for research involving 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole. In medicinal chemistry, 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole could be further investigated as a potential drug candidate for the treatment of Alzheimer's disease. It could also be studied for its potential use as an anti-cancer agent. In materials science, 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole could be used as a building block for the synthesis of new organic semiconductors and liquid crystals with improved properties. In environmental science, 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole could be studied for its potential use as a chelating agent for the separation and recovery of other metals from waste streams.
Conclusion:
In conclusion, 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole, or 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole, is a versatile compound with numerous potential applications in various fields of science. Its high yield and cost-effectiveness make it a popular compound for research, but its potential toxicity must be taken into consideration. Future research involving 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole could lead to the development of new drugs, materials, and environmental remediation technologies.

Synthesis Methods

The synthesis of 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole involves the reaction of 5-chloro-2-methoxybenzoic acid with 4-methoxyphenylhydrazine to form 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole. The reaction is carried out in the presence of a dehydrating agent such as phosphorus oxychloride or thionyl chloride. The yield of 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole is typically high, making it a cost-effective compound to produce.

Scientific Research Applications

5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields of science, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial activities. It has also been investigated as a potential drug candidate for the treatment of Alzheimer's disease. In materials science, 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been utilized as a building block for the synthesis of organic semiconductors and liquid crystals. In environmental science, 5-(5-chloro-2-methoxyphenyl)-3-(4-methoxyphenyl)-1,2,4-oxadiazole has been used as a chelating agent for the separation and recovery of actinides and lanthanides from nuclear waste.